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Compound of Interest

Compound Name: Benzohydrazide

Cat. No.: B140651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of benzohydrazide in

various organic solvents. A comprehensive understanding of its solubility is critical for

applications in organic synthesis, pharmaceutical development, and materials science, where

benzohydrazide serves as a versatile building block and an active pharmaceutical ingredient

(API) intermediate. This document collates available quantitative and qualitative data, details a

standard experimental protocol for solubility determination, and presents logical workflows to

guide researchers.

Physicochemical Properties of Benzohydrazide
Benzohydrazide (C₇H₈N₂O) is a white to beige crystalline powder.[1][2] Its molecular structure,

featuring a benzene ring and a hydrazide functional group, dictates its solubility characteristics,

imparting both non-polar and polar attributes.

Property Value Reference

Molecular Weight 136.15 g/mol [3]

Melting Point 112-114 °C [1]

pKa 3.03 (conjugate acid at 20 °C) [3]

Appearance
White to beige needle-like

crystals or powder
[1][2]
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Quantitative Solubility of Benzohydrazide
The solubility of benzohydrazide is significantly dependent on the solvent and temperature.[4]

Recent studies have systematically quantified its solubility in several pure and mixed solvent

systems. The mole fraction solubility (x₁) of benzohydrazide in six common solvents was

determined using the gravimetric method at temperatures ranging from 288.15 K to 328.15 K.

[4]

The data reveals that benzohydrazide's solubility in the studied alcohols increases with

temperature.[4] The order of solubility in these monosolvents is: methanol > ethanol > 1-

propanol > 2-propanol > 1-butanol > water.[4]

Table 1: Mole Fraction Solubility (x₁) of Benzohydrazide in Various Solvents at Different

Temperatures (K)[4]

Temperat
ure (K)

Methanol Ethanol
1-
Propanol

2-
Propanol

1-Butanol Water

288.15 0.1389 0.1011 0.0817 0.0702 0.0598 0.0107

293.15 0.1583 0.1169 0.0949 0.0819 0.0701 0.0125

298.15 0.1801 0.1348 0.1101 0.0953 0.0819 0.0146

303.15 0.2045 0.1551 0.1274 0.1106 0.0954 0.0171

308.15 0.2319 0.1782 0.1473 0.1281 0.1109 0.0200

313.15 0.2627 0.2044 0.1699 0.1481 0.1287 0.0234

318.15 0.2973 0.2342 0.1957 0.1709 0.1491 0.0273

323.15 0.3361 0.2679 0.2251 0.1969 0.1725 0.0318

328.15 0.3796 0.3061 0.2586 0.2265 0.1993 0.0371

Data sourced from the Journal of Chemical & Engineering Data.[4]

Studies have also been conducted on binary solvent mixtures, such as methanol + water and

ethanol + water, indicating that the solubility of benzohydrazide decreases with an increased

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b140651?utm_src=pdf-body
https://www.benchchem.com/product/b140651?utm_src=pdf-body
https://www.solubilityofthings.com/n-4-nitroso-7-oxo-cyclohepta-135-trien-1-ylbenzohydrazide
https://www.benchchem.com/product/b140651?utm_src=pdf-body
https://www.solubilityofthings.com/n-4-nitroso-7-oxo-cyclohepta-135-trien-1-ylbenzohydrazide
https://www.benchchem.com/product/b140651?utm_src=pdf-body
https://www.solubilityofthings.com/n-4-nitroso-7-oxo-cyclohepta-135-trien-1-ylbenzohydrazide
https://www.solubilityofthings.com/n-4-nitroso-7-oxo-cyclohepta-135-trien-1-ylbenzohydrazide
https://www.benchchem.com/product/b140651?utm_src=pdf-body
https://www.solubilityofthings.com/n-4-nitroso-7-oxo-cyclohepta-135-trien-1-ylbenzohydrazide
https://www.solubilityofthings.com/n-4-nitroso-7-oxo-cyclohepta-135-trien-1-ylbenzohydrazide
https://www.benchchem.com/product/b140651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


mole fraction of water.

Qualitative Solubility Profile
While extensive quantitative data across all organic solvents is not available, qualitative

assessments have been reported. This information is valuable for initial solvent screening in

synthesis and purification processes.

Table 2: Qualitative Solubility of Benzohydrazide in Various Organic Solvents

Solvent Solubility Reference

Ethanol Good solubility [5]

Methanol Good solubility [5]

Acetone Good solubility, slightly soluble [3][5]

Ether Slightly soluble [1][3]

Chloroform Slightly soluble [1][3]

Benzene Slightly soluble [1]

Experimental Protocol: Gravimetric Solubility
Determination
The following is a standard protocol for determining the equilibrium solubility of

benzohydrazide in a given solvent, adapted from established gravimetric methods.[4]

Objective: To determine the equilibrium solubility of benzohydrazide in a specific solvent at

various temperatures.

Materials:

Benzohydrazide (analytical grade)

Selected solvents (analytical grade)
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Jacketed glass vessel (isothermal)

Magnetic stirrer and stir bars

Thermostatic water bath

Analytical balance (±0.1 mg accuracy)

Drying oven

Syringe with filter (e.g., 0.45 µm PTFE)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid benzohydrazide to a known mass of the chosen solvent in

the jacketed glass vessel. The presence of excess solid is crucial to ensure equilibrium is

reached.

Seal the vessel to prevent solvent evaporation.

Equilibration:

Place the vessel in the thermostatic water bath set to the desired temperature.

Stir the mixture continuously for a predetermined time (e.g., 24 hours) to ensure solid-

liquid equilibrium is achieved. Preliminary experiments should be conducted to determine

the optimal equilibration time.

Sampling and Analysis:

After equilibration, cease stirring and allow the undissolved solid to settle for at least 2

hours.

Carefully withdraw a sample of the supernatant using a pre-weighed syringe fitted with a

filter to remove any solid particles.
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Weigh the syringe containing the saturated solution to determine the mass of the collected

sample.

Solvent Evaporation:

Transfer the collected sample to a pre-weighed vial.

Dry the sample in an oven at an appropriate temperature (e.g., 323 K) under vacuum until

a constant weight is achieved, ensuring complete evaporation of the solvent.

Calculation:

Weigh the vial containing the dried benzohydrazide residue.

The mass of the dissolved benzohydrazide and the mass of the solvent in the sample

can be calculated by subtraction.

The mole fraction solubility (x₁) is calculated using the following formula: x₁ = (m₁ / M₁) /

[(m₁ / M₁) + (m₂ / M₂)] Where:

m₁ = mass of benzohydrazide

M₁ = molar mass of benzohydrazide (136.15 g/mol )

m₂ = mass of the solvent

M₂ = molar mass of the solvent

Visualized Workflows and Relationships
To further clarify the experimental and theoretical aspects of benzohydrazide solubility, the

following diagrams are provided.
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Workflow for Gravimetric Solubility Determination

Preparation

Equilibration

Analysis

Calculation

Add excess Benzohydrazide
to known mass of solvent

Seal vessel

Place in thermostatic bath
at constant temperature

Stir continuously
(e.g., 24h)

Cease stirring and allow
solid to settle (e.g., 2h)

Withdraw supernatant
with filtered syringe

Weigh sample

Dry sample in oven
to constant weight

Weigh dried residue

Calculate mass of solute
and solvent

Calculate mole fraction
solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining benzohydrazide solubility.
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Conceptual Solubility of Benzohydrazide
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Caption: Relationship between solvent polarity and benzohydrazide solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Solubility Profile of Benzohydrazide in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140651#solubility-of-benzohydrazide-in-different-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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